Cas no 1089581-65-6 (N-{[2-(phenoxymethyl)phenyl]methyl}-2-phenylethene-1-sulfonamide)

N-{[2-(phenoxymethyl)phenyl]methyl}-2-phenylethene-1-sulfonamide structure
1089581-65-6 structure
Product Name:N-{[2-(phenoxymethyl)phenyl]methyl}-2-phenylethene-1-sulfonamide
CAS No:1089581-65-6
MF:C22H21NO3S
MW:379.472044706345
CID:5987792
PubChem ID:41608232
Update Time:2025-07-31

N-{[2-(phenoxymethyl)phenyl]methyl}-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26580401
    • (E)-N-[[2-(phenoxymethyl)phenyl]methyl]-2-phenylethenesulfonamide
    • 1089581-65-6
    • N-{[2-(phenoxymethyl)phenyl]methyl}-2-phenylethene-1-sulfonamide
    • Z216463572
    • Inchi: 1S/C22H21NO3S/c24-27(25,16-15-19-9-3-1-4-10-19)23-17-20-11-7-8-12-21(20)18-26-22-13-5-2-6-14-22/h1-16,23H,17-18H2/b16-15+
    • InChI Key: RPXJNPKPBRRHAT-FOCLMDBBSA-N
    • SMILES: S(/C=C/C1C=CC=CC=1)(NCC1=CC=CC=C1COC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 379.12421471g/mol
  • Monoisotopic Mass: 379.12421471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 63.8Ų

N-{[2-(phenoxymethyl)phenyl]methyl}-2-phenylethene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26580401-0.05g
N-{[2-(phenoxymethyl)phenyl]methyl}-2-phenylethene-1-sulfonamide
1089581-65-6 95.0%
0.05g
$212.0 2025-03-20

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